Cas no 26629-41-4 (PST-2286;PST 2286; 17-Hydroxydigitoxigenin; 17Hydroxydigitoxigenin; 17 Hydroxydigitoxigenin)

17-Hydroxydigitoxigenin (PST-2286) is a cardenolide derivative structurally related to digitoxigenin, featuring a hydroxyl group at the C-17 position. This modification enhances its potential biological activity, particularly in modulating Na+/K+-ATPase function, which is of interest in cardiovascular and oncological research. The compound exhibits improved solubility and binding affinity compared to its parent molecule, making it a valuable tool for studying cardiac glycoside mechanisms. Its high purity and well-characterized structure ensure reliability in experimental applications. Researchers utilize PST-2286 to investigate ion transport regulation, cellular signaling pathways, and potential therapeutic effects in heart failure and cancer models.
PST-2286;PST 2286; 17-Hydroxydigitoxigenin; 17Hydroxydigitoxigenin; 17 Hydroxydigitoxigenin structure
26629-41-4 structure
Product Name:PST-2286;PST 2286; 17-Hydroxydigitoxigenin; 17Hydroxydigitoxigenin; 17 Hydroxydigitoxigenin
CAS No:26629-41-4
MF:C23H34O5
MW:390.513067722321
MDL:MFCD28144722
CID:4642870
PubChem ID:70075738
Update Time:2025-10-28

PST-2286;PST 2286; 17-Hydroxydigitoxigenin; 17Hydroxydigitoxigenin; 17 Hydroxydigitoxigenin Chemical and Physical Properties

Names and Identifiers

    • (3beta,5beta)-3,14,17-Trihydroxycard-20(22)-enolide
    • PST2286
    • BCP08064
    • PST-2286;PST 2286; 17-Hydroxydigitoxigenin; 17Hydroxydigitoxigenin; 17 Hydroxydigitoxigenin
    • 4-((3S,5R,8R,9S,10S,13S,14S,17S)-3,14,17-trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)furan-2(5H)-one
    • SCHEMBL7390400
    • A-Hydroxydigitoxigenin
    • 17
    • CS-0028561
    • HY-107462
    • Card-20(22)-enolide, 3,14,17-trihydroxy-, (3beta,5beta)- (9CI)
    • 17-Hydroxydigitoxigenin
    • 3-[(3S,5R,8R,9S,10S,13S,14S,17S)-3,14,17-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
    • AKOS040744732
    • MFCD28144722
    • 26629-41-4
    • MDL: MFCD28144722
    • Inchi: 1S/C23H34O5/c1-20-7-5-16(24)11-14(20)3-4-18-17(20)6-8-21(2)22(26,9-10-23(18,21)27)15-12-19(25)28-13-15/h12,14,16-18,24,26-27H,3-11,13H2,1-2H3
    • InChI Key: PBAPWFMQSGITBY-UHFFFAOYSA-N
    • SMILES: OC12CCC(C3=CC(=O)OC3)(C1(C)CCC1C3(C)CCC(CC3CCC21)O)O

Computed Properties

  • Exact Mass: 390.24062418g/mol
  • Monoisotopic Mass: 390.24062418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 1
  • Complexity: 733
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 87

Experimental Properties

  • Density: 1.303±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.28 g/l) (25 º C),

PST-2286;PST 2286; 17-Hydroxydigitoxigenin; 17Hydroxydigitoxigenin; 17 Hydroxydigitoxigenin Pricemore >>

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PST-2286;PST 2286; 17-Hydroxydigitoxigenin; 17Hydroxydigitoxigenin; 17 Hydroxydigitoxigenin Suppliers

Amadis Chemical Company Limited
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(CAS:26629-41-4)PST-2286;PST 2286; 17-Hydroxydigitoxigenin; 17Hydroxydigitoxigenin; 17 Hydroxydigitoxigenin
Order Number:A900324
Stock Status:in Stock
Quantity:1mg/5mg/10mg/25mg/50mg/100mg/500mg/1ml
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:05
Price ($):163.0/366.0/542.0/864.0/1170.0/1567.0/3159.0/375.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:26629-41-4)PST-2286;PST 2286; 17-Hydroxydigitoxigenin; 17Hydroxydigitoxigenin; 17 Hydroxydigitoxigenin
A900324
Purity:99%/99%/99%/99%/99%/99%/99%/99%
Quantity:1mg/5mg/10mg/25mg/50mg/100mg/500mg/1ml
Price ($):163.0/366.0/542.0/864.0/1170.0/1567.0/3159.0/375.0
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